ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate

• Molecular Formula: C24H25N5O5S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: ethyl 4-[(5Z)-2-imino-5-[[4-(4-methylpiperazin-1-yl)-3-nitrophenyl]methylidene]-4-oxo-1,3-thiazolidin-3-yl]benzoate
• InChI: InChI=1S/C24H25N5O5S/c1-3-34-23(31)17-5-7-18(8-6-17)28-22(30)21(35-24(28)25)15-16-4-9-19(20(14-16)29(32)33)27-12-10-26(2)11-13-27/h4-9,14-15,25H,3,10-13H2,1-2H3/b21-15-,25-24?
• InChI Key: DPMURDQHXBKNCK-AQAUNXFGSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-])/SC2=N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-])SC2=N

Description

Ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a thiazolidinone derivative and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of certain enzymes that are involved in the development of cancer cells.
Biochemical and Physiological Effects:
Ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and reduce inflammation. The compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. However, the compound has certain limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate. One direction is to investigate its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to optimize its chemical structure to improve its pharmacological properties, such as solubility and bioavailability. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate can be achieved using various methods. One of the most commonly used methods involves the reaction of 4-nitrobenzaldehyde, 4-methylpiperazine, and ethyl 2-aminothiazole-4-carboxylate in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained in good yields.

Scientific Research Applications

Ethyl 4-{(5Z)-2-imino-5-[4-(4-methylpiperazin-1-yl)-3-nitrobenzylidene]-4-oxo-1,3-thiazolidin-3-yl}benzoate has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has shown promising results in various preclinical studies, and it is being investigated for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation.